Cas no 1355175-54-0 ([6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid)
[6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid
- 2-(6-(3-Propyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)acetic acid
-
- Inchi: 1S/C13H13N5O3/c1-2-3-9-14-13(21-17-9)8-4-5-10-15-16-11(6-12(19)20)18(10)7-8/h4-5,7H,2-3,6H2,1H3,(H,19,20)
- InChI Key: VWQRVTNJMNSHQA-UHFFFAOYSA-N
- SMILES: C12=NN=C(CC(O)=O)N1C=C(C1ON=C(CCC)N=1)C=C2
[6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM499766-1g |
2-(6-(3-Propyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aceticacid |
1355175-54-0 | 97% | 1g |
$*** | 2023-03-30 | |
| Ambeed | A556394-1g |
2-(6-(3-Propyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)acetic acid |
1355175-54-0 | 97% | 1g |
$490.0 | 2024-04-24 |
[6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on [6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid
Research Brief on [6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid (CAS: 1355175-54-0)
The compound [6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid (CAS: 1355175-54-0) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its unique triazolopyridine and oxadiazole moieties, has garnered significant attention due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a key player in drug discovery efforts targeting various diseases.
Recent research has elucidated the synthetic pathways for [6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid, highlighting its efficient production through multi-step organic reactions. The compound's structural complexity and functional groups make it a versatile scaffold for further derivatization. Studies have demonstrated its stability under physiological conditions, a critical factor for its potential use in vivo. The presence of the acetic acid moiety enhances its solubility, addressing a common challenge in drug development.
Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific molecular targets. In particular, recent in vitro studies have shown significant binding affinity to enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune disorders. The propyl-oxadiazole group appears to play a crucial role in target recognition, while the triazolopyridine core contributes to the compound's overall stability and bioavailability.
Mechanistic studies using advanced techniques such as X-ray crystallography and molecular docking have provided insights into the compound's mode of action at the atomic level. These structural biology approaches have identified key interactions between the molecule and its biological targets, offering opportunities for structure-activity relationship (SAR) optimization. The acetic acid tail has been shown to participate in critical hydrogen bonding networks, enhancing target engagement.
Recent preclinical evaluations have demonstrated promising results in animal models of disease. The compound shows favorable pharmacokinetic properties, including adequate plasma half-life and tissue distribution. Importantly, initial toxicology studies indicate a reasonable safety profile, though further investigations are warranted to fully assess its therapeutic window. These findings support the continued development of this compound as a potential drug candidate.
The current research landscape suggests several promising directions for future investigation. Combination therapies utilizing this compound with existing medications may offer synergistic effects. Additionally, structural modifications could further enhance its selectivity and potency. The compound's unique chemical features also make it a valuable tool for probing biological systems and validating novel drug targets in chemical biology research.
In conclusion, [6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid represents an exciting development in medicinal chemistry. Its distinctive structural features, combined with promising biological activity, position it as a compelling subject for ongoing research. As investigations progress, this compound may yield important contributions to the development of new therapeutic agents for various medical conditions.
1355175-54-0 ([6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid) Related Products
- 1338682-10-2(7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid)
- 1338661-82-7(7-(3-methyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid)
- 1355173-49-7([6-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid)
- 1355236-24-6([8-(3-Methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid)
- 1713639-44-1(3-Chloromethyl-6-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine)
- 1355173-36-2([7-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid)
- 1355217-79-6([8-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid)
- 1355236-29-1([8-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid)
- 1355175-26-6([6-(3-Methyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid)
- 1707594-48-6(3-Chloromethyl-6-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine)